N-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)quinoline-8-sulfonamide
Overview
Description
N-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)quinoline-8-sulfonamide, also known as DMF-QS, is a compound that has gained attention in recent years due to its potential applications in scientific research. DMF-QS is a sulfonamide derivative of quinoline and has been found to have various biochemical and physiological effects.
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]quinoline-8-sulfonamide:
Biofuel Production
N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]quinoline-8-sulfonamide can be utilized in the production of biofuels. The compound’s structure allows it to act as a catalyst in the conversion of biomass into biofuels like 2,5-dimethylfuran (DMF), which is a promising alternative to conventional fuels due to its high energy density and stability .
Pharmaceutical Development
This compound has potential applications in pharmaceutical research, particularly in the development of new drugs. Its unique chemical structure can be modified to create derivatives with specific biological activities, making it a valuable scaffold for drug discovery and development .
Catalysis in Organic Synthesis
N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]quinoline-8-sulfonamide can serve as a catalyst in various organic synthesis reactions. Its ability to facilitate chemical transformations efficiently makes it useful in the synthesis of complex organic molecules, which are essential in the production of pharmaceuticals, agrochemicals, and other fine chemicals .
Material Science
In material science, this compound can be used to develop new materials with unique properties. For example, it can be incorporated into polymers to enhance their mechanical and thermal properties, making them suitable for advanced applications in electronics, aerospace, and other high-tech industries .
Nanotechnology
In nanotechnology, N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]quinoline-8-sulfonamide can be used to synthesize nanoparticles with specific properties. These nanoparticles can be applied in various fields, including medicine, electronics, and energy storage, due to their enhanced reactivity and functionality.
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Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]quinoline-8-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O4S/c1-11-9-14(12(2)23-11)15(20)10-19-24(21,22)16-7-3-5-13-6-4-8-18-17(13)16/h3-9,15,19-20H,10H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NOPWCROGBRJKNX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)C(CNS(=O)(=O)C2=CC=CC3=C2N=CC=C3)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]quinoline-8-sulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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